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Compound of Interest

Compound Name: N-Methyl Metribuzin-d3

Cat. No.: B12420669

For immediate release: An in-depth guide on N-Methyl Metribuzin-d3, a crucial analytical tool
for researchers in environmental science and agriculture. This document provides a
comprehensive overview of its chemical properties, structure, and applications, with a focus on
its role in the quantitative analysis of the herbicide Metribuzin.

Introduction

N-Methyl Metribuzin-d3 is the deuterated form of N-Methyl Metribuzin, which is a significant
metabolite of the widely used triazinone herbicide, Metribuzin. Due to its isotopic labeling, N-
Methyl Metribuzin-d3 serves as an ideal internal standard for isotope dilution mass
spectrometry (IDMS). This technique allows for highly accurate and precise quantification of
Metribuzin and its metabolites in complex matrices such as soil, water, and biological tissues.
The stable isotope label ensures that the internal standard behaves nearly identically to the
analyte of interest during sample preparation and analysis, correcting for matrix effects and
variations in instrument response.

Chemical Identity and Structure

N-Methyl Metribuzin-d3 is a synthetic compound not intended for direct application in
agriculture but for use in a laboratory setting. Its chemical properties are summarized in the
table below.
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Chemical Name

6-(tert-butyl)-4-((methyl-d3)amino)-3-
(methylthio)-1,2,4-triazin-5(4H)-one

CAS Number

1794754-27-0[1]

Molecular Formula

CoH13D3N4OS[1]

Molecular Weight 231.33 g/mol [1]
6-(tert-butyl)-4-[(trideuteriomethyl)amino]-3-
IUPAC Name ( .y) K o ¥ ]
(methylthio)-1,2,4-triazin-5-one
InChl Key JBFWXRSTOLHNFZ-GKOSEXJESA-N[2]
O=C1C(C(C)(C)C)=NN=C(SC)NINC([2H])([2H
SMILES (C(C)(C)C) (SC) ([2HD([2H])
[2H][3]
Metribuzin Methylamine-d3, 6-tert-Butyl-4-
Synonyms [(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-

5(4H)-one[4]

The chemical structure of N-Methyl Metribuzin-d3 is characterized by a triazinone ring with a

tert-butyl group, a deuterated methylamino group, and a methylthio group attached.
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Caption: Chemical structure of N-Methyl Metribuzin-d3.

Experimental Protocols
Synthesis of N-Methyl Metribuzin-d3

While a specific, detailed synthesis protocol for N-Methyl Metribuzin-d3 is not readily available
in the public domain, a general synthetic route can be inferred from the synthesis of Metribuzin
and standard isotopic labeling techniques. The synthesis of Metribuzin typically involves the
methylation of 4-amino-6-tert-butyl-3-mercapto-1,2,4-triazin-5(4H)-one. For the deuterated
analogue, a deuterated methylating agent would be used.

Inferred Synthetic Scheme:
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4-amino-6-tert-butyl-3-mercapto- Deuterated Methylating Agent
1,2,4-triazin-5(4H)-one (e.g., CD3l or (CD3)2S04)

Methylation
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Caption: Inferred synthetic pathway for N-Methyl Metribuzin-d3.
A plausible laboratory-scale synthesis would involve the following conceptual steps:

e Reaction Setup: The precursor, 4-amino-6-tert-butyl-3-mercapto-1,2,4-triazin-5(4H)-one,
would be dissolved in a suitable solvent.

» Addition of Methylating Agent: A deuterated methylating agent, such as iodomethane-d3
(CDsl) or dimethyl-d6 sulfate ((CD3)2S0a4), would be added to the reaction mixture.

o Reaction Conditions: The reaction would likely be carried out under basic conditions to
facilitate the methylation, with controlled temperature and reaction time to ensure optimal
yield and purity.

 Purification: The final product, N-Methyl Metribuzin-d3, would be purified from the reaction
mixture using standard techniques such as crystallization or chromatography.

Analytical Method for Quantification of Metribuzin using
N-Methyl Metribuzin-d3 as an Internal Standard

N-Methyl Metribuzin-d3 is ideally suited for use as an internal standard in Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the determination of
Metribuzin in various samples.

Sample Preparation (General Workflow):
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Caption: General workflow for sample preparation.

LC-MS/MS Parameters:

The following table provides typical LC-MS/MS parameters for the analysis of Metribuzin, which
would be applicable when using N-Methyl Metribuzin-d3 as an internal standard.
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Parameter Value

LC Column C18 or similar reversed-phase column

Gradient of water and acetonitrile or methanol

Mobile Phase with additives like formic acid or ammonium
acetate
lonization Mode Electrospray lonization (ESI), Positive Mode

Metribuzin: e.g., m/z 215.1 - 187.1 (quantifier),
215.1 - 145.1 (qualifier)[5][6]. N-Methy!I

Metribuzin-d3: The precursor ion would be m/z

MS/MS Transitions

234.3, with corresponding product ions.

Mechanism of Action of the Parent Compound,
Metribuzin

Metribuzin, the non-deuterated parent compound, is a potent inhibitor of photosynthesis in
susceptible plants. It acts by blocking the electron transport chain in Photosystem Il (PSII).[3][7]

Inhibition of Photosystem II:

Metribuzin disrupts the normal flow of electrons by binding to the D1 protein in the PSII
complex. This binding event prevents the reduction of plastoquinone (PQ) to plastoquinol
(PQH-), effectively halting the photosynthetic process.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.mdpi.com/2311-7524/8/2/169
https://www.mdpi.com/2297-8739/9/12/386
https://extension.umn.edu/herbicide-mode-action-and-sugarbeet-injury-symptoms/photosynthesis-inhibitor-herbicides
https://pubmed.ncbi.nlm.nih.gov/126592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2e-

d

Binds tfp D1 protein,
blocks electron transfer

Glastoquinone (PQD
( Plastoquinol (PQH2) )

Click to download full resolution via product page

Caption: Inhibition of photosynthetic electron transport by Metribuzin.
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Conclusion

N-Methyl Metribuzin-d3 is an indispensable tool for the accurate and reliable quantification of
the herbicide Metribuzin and its metabolites. Its use as an internal standard in isotope dilution
mass spectrometry minimizes analytical errors and allows for sensitive detection in complex
environmental and biological samples. A thorough understanding of its chemical properties and
the mechanism of action of its parent compound is essential for its effective application in
research and monitoring studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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